![molecular formula C11H12FN3O B7555387 2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol](/img/structure/B7555387.png)
2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol
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Overview
Description
2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol is a chemical compound that has gained attention due to its potential applications in scientific research. It is a triazole derivative that is used as a building block for the synthesis of various compounds.
Mechanism of Action
The mechanism of action of 2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol is not well understood. However, it is believed to inhibit the activity of protein kinases by binding to their active site.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it has been shown to have inhibitory effects on the activity of protein kinases, which can affect various cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol in lab experiments is its potential to selectively inhibit the activity of specific protein kinases. This can be useful for studying the function of these enzymes in disease. However, a limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of 2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol in scientific research. One direction is to explore its potential as a building block for the synthesis of new compounds with specific biological activities. Another direction is to investigate its potential as a therapeutic agent for the treatment of diseases that involve dysregulated protein kinase activity. Additionally, more research is needed to understand the mechanism of action and potential toxicity of this compound.
Synthesis Methods
The synthesis of 2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol involves the reaction between 3-Fluoro-4-methylphenyl isocyanate and propargyl alcohol in the presence of a copper catalyst. The reaction results in the formation of the triazole derivative, which can be purified through column chromatography.
Scientific Research Applications
2-[1-(3-Fluoro-4-methylphenyl)triazol-4-yl]ethanol has been used as a building block for the synthesis of various compounds that have potential applications in scientific research. For example, it has been used to synthesize inhibitors of protein kinases, which are enzymes that play a critical role in cell signaling pathways. These inhibitors can be used to study the function of specific protein kinases and their role in disease.
properties
IUPAC Name |
2-[1-(3-fluoro-4-methylphenyl)triazol-4-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3O/c1-8-2-3-10(6-11(8)12)15-7-9(4-5-16)13-14-15/h2-3,6-7,16H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUHYRUAFLKJAGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=C(N=N2)CCO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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